Fluoro-complexes of quinquevalent protactinium
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000254
Abstract
The preparation, from aqueous hydrofluoric acid solution, of anhydrous heptafluoroprotactinates(V), M2PaF7(M = K, NH4, Rb, and Cs), and of lithium and sodium octafluoroprotactinates(V), M3PaF8, is described. Octafluoro-complexes containing larger cations (M = K and Cs) have been prepared by heating together the appropriate alkali-metal fluoride and the heptafluoro-complex in an inert atmosphere. The preparation of hexafluoro-complexes from aqueous hydrofluoric acid is discussed, and some chemical properties, X-ray diffraction data, and infrared spectra are reported for the three classes of compound.
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